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Compound of Interest

Compound Name: EGO01377 dihydrochloride

Cat. No.: B8117631

Technical Support Center: EG01377
Dihydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the storage, stability, and handling of
EGO01377 dihydrochloride stock solutions.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for preparing EG01377 dihydrochloride stock
solutions?

Al: For in vitro use, Dimethyl Sulfoxide (DMSO) is the recommended solvent. EG01377
dihydrochloride is soluble in DMSO up to 200 mg/mL (303.21 mM).[1][2] It is critical to use
newly opened, anhydrous DMSO, as the compound's solubility can be significantly impacted by
moisture.[1] Gentle warming or sonication may be required to fully dissolve the compound.[1]

Q2: How should I store the solid compound and its stock solutions?

A2: Proper storage is crucial to maintain the integrity of EG01377 dihydrochloride. The solid
form should be stored at -20°C, under nitrogen, and away from moisture.[1][2] Once dissolved,
stock solutions have different stability periods depending on the temperature. It is highly

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8117631?utm_src=pdf-interest
https://www.benchchem.com/product/b8117631?utm_src=pdf-body
https://www.benchchem.com/product/b8117631?utm_src=pdf-body
https://www.benchchem.com/product/b8117631?utm_src=pdf-body
https://www.benchchem.com/product/b8117631?utm_src=pdf-body
https://www.medchemexpress.com/eg01377-dihydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-112151A/EG01377-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/eg01377-dihydrochloride.html
https://www.medchemexpress.com/eg01377-dihydrochloride.html
https://www.benchchem.com/product/b8117631?utm_src=pdf-body
https://www.medchemexpress.com/eg01377-dihydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-112151A/EG01377-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-
thaw cycles.[1]

Q3: Can | store the stock solution in an aqueous buffer?

A3: It is not recommended to store EG01377 dihydrochloride in aqueous solutions for
extended periods. For most biological assays, the DMSO stock solution should be diluted into
your aqueous experimental medium immediately before use. Small amounts of residual DMSO
(e.g., 0.1%) are generally well-tolerated by most cell cultures, but a solvent control is always
recommended.[3]

Q4: My compound arrived as a solid at room temperature, but the label says to store it at
-20°C. Is it still viable?

A4: Yes, the product is stable for short periods at room temperature, such as during shipping.
[3][4] The recommended storage temperatures are for long-term stability. Upon receipt, you
should transfer it to the recommended -20°C for long-term storage.[3][4]

Troubleshooting Guide

Issue 1: The compound has precipitated out of the DMSO stock solution after storage.

e Cause: The compound may have come out of solution due to storage at a lower temperature
where DMSO can freeze (freezing point: 18.5°C) or if the concentration is very high.

» Solution: Gently warm the vial to room temperature or in a water bath (up to 37°C) and
vortex or sonicate the solution until the precipitate redissolves completely.[1] Ensure the vial
is tightly sealed to prevent moisture absorption.

Issue 2: | observe poor solubility or the formation of a precipitate when diluting the DMSO stock
into my aqueous buffer.

o Cause: This is a common issue when diluting a compound from a high-concentration organic
stock into an aqueous medium. The compound's solubility is significantly lower in aqueous
solutions.

e Solution:
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o Lower the Final Concentration: Try diluting to a lower final concentration in your assay.

o Increase Mixing: Add the DMSO stock to your aqueous buffer while vortexing or stirring to
ensure rapid dispersion.

o Use a Surfactant: For some applications, a small amount of a biocompatible surfactant like
Tween-80 (as used in in vivo formulations) may help maintain solubility, but this must be

validated for your specific assay.[1]

Data Presentation

Table 1: Storage Conditions and Stability

Storage ] . ...
Form Duration Special Conditions
Temperature

Store under nitrogen,
Solid Compound -20°C Months to years away from moisture.

[1](21[4]

o Aliquot to avoid
Stock Solution (in

DMSO)

-20°C 1 Month freeze-thaw cycles.[1]
[2]

o Aliquot to avoid
Stock Solution (in

DMSO)

-80°C 6 Months freeze-thaw cycles.[1]
[2]

Table 2: Solubility Data

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.medchemexpress.com/eg01377-dihydrochloride.html
https://www.medchemexpress.com/eg01377-dihydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-112151A/EG01377-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medkoo.com/products/18853
https://www.medchemexpress.com/eg01377-dihydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-112151A/EG01377-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/eg01377-dihydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-112151A/EG01377-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Solvent Maximum Concentration Notes

Ultrasonic assistance may be

DMSO 200 mg/mL (303.21 mM)
needed.[1][2]
10% DMSO, 40% PEG300,
In vivo Formulation 1 =25 mg/mL (7.58 mM) 5% Tween-80, 45% Saline.[1]
[2]
_ , 10% DMSO, 90% (20% SBE-
In vivo Formulation 2 > 5 mg/mL (7.58 mM) ) ]
B-CD in Saline).[1][2]
) ) 10% DMSO, 90% Corn Oil.[1]
In vivo Formulation 3 > 5 mg/mL (7.58 mM)

[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution for In
Vitro Use

o Equilibration: Allow the vial of solid EG01377 dihydrochloride (MW: 659.60) to equilibrate to
room temperature before opening to prevent condensation.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10
mM concentration. For example, to 10 mg of the compound, add 1.5161 mL of DMSO.[1][2]

» Dissolution: Tightly cap the vial and vortex thoroughly. If necessary, use an ultrasonic bath
for a few minutes to ensure complete dissolution.[1][2]

» Aliquoting and Storage: Dispense the solution into single-use, low-retention microcentrifuge
tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Protocol 2: Preparation of a Dosing Solution for In Vivo
Use (Example: Formulation 1)

Note: This protocol is for reference only. Researchers should optimize the formulation for their
specific animal model and administration route.
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e Prepare Stock: Begin with a concentrated stock of EG01377 dihydrochloride in DMSO
(e.g., 50 mg/mL).

e Solvent Addition (Sequential): To prepare 1 mL of dosing solution, follow these steps in order,
ensuring the solution is mixed evenly after each addition:[1]

[e]

Start with 400 pL of PEG300.

o

Add 100 pL of the 50 mg/mL DMSO stock solution and mix thoroughly.

[¢]

Add 50 pL of Tween-80 and mix.

[¢]

Add 450 pL of saline to reach the final volume of 1 mL.

» Final Concentration: This procedure results in a 5 mg/mL dosing solution. The solution
should be clear.[1] Prepare this formulation fresh before use.

Visualizations
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Stock Solution Workflow

‘ EGO01377 Dihydrochloride (Solid) \
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Vortex / Sonicate
(Ensure Complete Dissolution)

:

Aliquot into
Single-Use Tubes

Click to download full resolution via product page

Caption: Workflow for preparing EG01377 dihydrochloride stock solution.
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EG01377 Mechanism of Action

EG01377

inhibits

NRP1 Receptor

forms complex with

VEGFR2

activates

Downstream Signaling
(PI3K/Akt, PLCY/ERK)

promotes

Angiogenesis

Cell Migration
Tumor Growth
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Caption: EG01377 inhibits the NRP1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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o 2. file.medchemexpress.com [file.medchemexpress.com]
¢ 3. selleckchem.com [selleckchem.com]

¢ 4. medkoo.com [medkoo.com]

 To cite this document: BenchChem. [storage and stability of EG01377 dihydrochloride stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8117631#storage-and-stability-of-eg01377-
dihydrochloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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